Cas no 852313-25-8 (Litenimod)

Litenimod structure
Litenimod structure
Product Name:Litenimod
CAS No:852313-25-8
MF:C256H322N95O129P25S25
MW:8369.82401227951
CID:69004
Update Time:2023-03-30

Litenimod Chemical and Physical Properties

Names and Identifiers

    • Litenimod
    • Inchi: 1S/C256H322N95O129P25S25/c1-101-44-330(248(371)317-227(101)354)166-18-110(353)137(431-166)54-405-481(380,506)468-123-31-179(339-88-292-192-205(261)274-79-283-214(192)339)444-150(123)67-418-483(382,508)457-112-20-167(326-14-10-162(257)305-244(326)367)432-138(112)55-407-487(386,512)461-116-24-172(332-46-103(3)229(356)319-250(332)373)440-146(116)63-415-499(398,524)477-132-40-188(348-97-301-201-223(348)309-240(270)313-236(201)363)452-158(132)75-426-484(383,509)460-115-23-170(329-17-13-165(260)308-247(329)370)435-141(115)58-410-496(395,521)471-127-35-183(343-92-296-196-209(265)278-83-287-218(196)343)451-157(127)74-425-505(404,530)480-135-43-191(351-100-304-204-226(351)312-243(273)316-239(204)366)455-161(135)78-429-493(392,518)467-122-30-178(338-52-109(9)235(362)325-256(338)379)439-145(122)62-414-498(397,523)473-129-37-185(345-94-298-198-211(267)280-85-289-220(198)345)446-152(129)69-420-491(390,516)465-120-28-176(336-50-107(7)233(360)323-254(336)377)437-143(120)60-412-489(388,514)463-118-26-174(334-48-105(5)231(358)321-252(334)375)442-148(118)65-417-500(399,525)478-133-41-189(349-98-302-202-224(349)310-241(271)314-237(202)364)453-159(133)76-427-485(384,510)458-113-21-168(327-15-11-163(258)306-245(327)368)433-139(113)56-408-494(393,519)469-125-33-181(341-90-294-194-207(263)276-81-285-216(194)341)448-154(125)71-423-503(402,528)475-130-38-186(346-95-299-199-212(268)281-86-290-221(199)346)447-153(130)70-421-492(391,517)466-121-29-177(337-51-108(8)234(361)324-255(337)378)438-144(121)61-413-497(396,522)472-128-36-184(344-93-297-197-210(266)279-84-288-219(197)344)445-151(128)68-419-490(389,515)464-119-27-175(335-49-106(6)232(359)322-253(335)376)436-142(119)59-411-488(387,513)462-117-25-173(333-47-104(4)230(357)320-251(333)374)441-147(117)64-416-501(400,526)479-134-42-190(350-99-303-203-225(350)311-242(272)315-238(203)365)454-160(134)77-428-486(385,511)459-114-22-169(328-16-12-164(259)307-246(328)369)434-140(114)57-409-495(394,520)470-126-34-182(342-91-295-195-208(264)277-82-286-217(195)342)449-155(126)72-424-504(403,529)476-131-39-187(347-96-300-200-213(269)282-87-291-222(200)347)450-156(131)73-422-502(401,527)474-124-32-180(340-89-293-193-206(262)275-80-284-215(193)340)443-149(124)66-406-482(381,507)456-111-19-171(430-136(111)53-352)331-45-102(2)228(355)318-249(331)372/h10-17,44-52,79-100,110-161,166-191,352-353H,18-43,53-78H2,1-9H3,(H,380,506)(H,381,507)(H,382,508)(H,383,509)(H,384,510)(H,385,511)(H,386,512)(H,387,513)(H,388,514)(H,389,515)(H,390,516)(H,391,517)(H,392,518)(H,393,519)(H,394,520)(H,395,521)(H,396,522)(H,397,523)(H,398,524)(H,399,525)(H,400,526)(H,401,527)(H,402,528)(H,403,529)(H,404,530)(H2,257,305,367)(H2,258,306,368)(H2,259,307,369)(H2,260,308,370)(H2,261,274,283)(H2,262,275,284)(H2,263,276,285)(H2,264,277,286)(H2,265,278,287)(H2,266,279,288)(H2,267,280,289)(H2,268,281,290)(H2,269,282,291)(H,317,354,371)(H,318,355,372)(H,319,356,373)(H,320,357,374)(H,321,358,375)(H,322,359,376)(H,323,360,377)(H,324,361,378)(H,325,362,379)(H3,270,309,313,363)(H3,271,310,314,364)(H3,272,311,315,365)(H3,273,312,316,366)
    • InChI Key: CJZRVARTODENJN-UHFFFAOYSA-N
    • SMILES: S=P(O[H])(OC([H])([H])C1([H])C([H])(C([H])([H])C([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)O1)OP(O[H])(OC([H])([H])C1([H])C([H])(C([H])([H])C([H])(N2C(N=C(C([H])=C2[H])N([H])[H])=O)O1)OP(O[H])(OC([H])([H])C1([H])C([H])(C([H])([H])C([H])(N2C([H])=NC3C(N([H])C(N([H])[H])=NC2=3)=O)O1)OP(O[H])(OC([H])([H])C1([H])C([H])(C([H])([H])C([H])(N2C(N([H])C(C(C([H])([H])[H])=C2[H])=O)=O)O1)OP(O[H])(OC([H])([H])C1([H])C([H])(C([H])([H])C([H])(N2C(N=C(C([H])=C2[H])N([H])[H])=O)O1)OP(O[H])(OC([H])([H])C1([H])C([H])(C([H])([H])C([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)O1)OP(O[H])(OC([H])([H])C1([H])C([H])(C([H])([H])C([H])(N2C(N([H])C(C(C([H])([H])[H])=C2[H])=O)=O)O1)O[H])=S)=S)=S)=S)=S)=S)OC1([H])C([H])([H])C([H])(N2C([H])=NC3C(N([H])C(N([H])[H])=NC2=3)=O)OC1([H])C([H])([H])OP(O[H])(OC1([H])C([H])([H])C([H])(N2C(N([H])C(C(C([H])([H])[H])=C2[H])=O)=O)OC1([H])C([H])([H])OP(O[H])(OC1([H])C([H])([H])C([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)OC1([H])C([H])([H])OP(O[H])(OC1([H])C([H])([H])C([H])(N2C(N([H])C(C(C([H])([H])[H])=C2[H])=O)=O)OC1([H])C([H])([H])OP(O[H])(OC1([H])C([H])([H])C([H])(N2C(N([H])C(C(C([H])([H])[H])=C2[H])=O)=O)OC1([H])C([H])([H])OP(O[H])(OC1([H])C([H])([H])C([H])(N2C([H])=NC3C(N([H])C(N([H])[H])=NC2=3)=O)OC1([H])C([H])([H])OP(O[H])(OC1([H])C([H])([H])C([H])(N2C(N=C(C([H])=C2[H])N([H])[H])=O)OC1([H])C([H])([H])OP(O[H])(OC1([H])C([H])([H])C([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)OC1([H])C([H])([H])OP(O[H])(OC1([H])C([H])([H])C([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)OC1([H])C([H])([H])OP(O[H])(OC1([H])C([H])([H])C([H])(N2C(N([H])C(C(C([H])([H])[H])=C2[H])=O)=O)OC1([H])C([H])([H])OP(O[H])(OC1([H])C([H])([H])C([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)OC1([H])C([H])([H])OP(O[H])(OC1([H])C([H])([H])C([H])(N2C(N([H])C(C(C([H])([H])[H])=C2[H])=O)=O)OC1([H])C([H])([H])OP(O[H])(OC1([H])C([H])([H])C([H])(N2C(N([H])C(C(C([H])([H])[H])=C2[H])=O)=O)OC1([H])C([H])([H])OP(O[H])(OC1([H])C([H])([H])C([H])(N2C([H])=NC3C(N([H])C(N([H])[H])=NC2=3)=O)OC1([H])C([H])([H])OP(O[H])(OC1([H])C([H])([H])C([H])(N2C(N=C(C([H])=C2[H])N([H])[H])=O)OC1([H])C([H])([H])OP(O[H])(OC1([H])C([H])([H])C([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)OC1([H])C([H])([H])OP(O[H])(OC1([H])C([H])([H])C([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)OC1([H])C([H])([H])OP(O[H])(OC1([H])C([H])([H])C([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)OC1([H])C([H])([H])OP(O[H])(OC1([H])C([H])([H])C([H])(N2C(N([H])C(C(C([H])([H])[H])=C2[H])=O)=O)OC1([H])C([H])([H])O[H])=S)=S)=S)=S)=S)=S)=S)=S)=S)=S)=S)=S)=S)=S)=S)=S)=S)=S
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